4-Bromo-1-ethynyl-2-fluorobenzene

• IUPAC Name: 4-bromo-1-ethynyl-2-fluorobenzene
• InChI: InChI=1S/C8H4BrF/c1-2-6-3-4-7(9)5-8(6)10/h1,3-5H
• InChI Key: ZSZIITDRDIHDAY-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=C(C=C(C=C1)Br)F
• Molecular Formula: C8H4BrF
• DSSTOX Substance ID: DTXSID20393325
• Molecular Weight: 199.02 g/mol
• CAS No.: 302912-33-0

Description

4-Bromo-1-ethynyl-2-fluorobenzene is a useful research compound. Its molecular formula is C8H4BrF and its molecular weight is 199.02 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthon in Radiopharmaceuticals

4-Bromo-1-ethynyl-2-fluorobenzene is valuable as a synthon in radiopharmaceutical chemistry. A study explored its utility in creating no-carrier-added (n.c.a.) 1-bromo-4-[18F]fluorobenzene, crucial for 18F-arylation reactions, a process significant in the development of diagnostic and therapeutic radiopharmaceuticals (Ermert et al., 2004).

Electrolyte Additive for Lithium-ion Batteries

The compound has been investigated for its potential as a bi-functional electrolyte additive in lithium-ion batteries. Notably, it can form a protective polymer film during overcharging, which prevents voltage rise, thereby enhancing battery safety and thermal stability without compromising the battery's normal performance (Zhang Qian-y, 2014).

Photodissociation Studies

Research into the ultraviolet photodissociation of this compound derivatives has provided insights into the energy partitioning in photofragments and the substitution effect of the fluorine atom, crucial for understanding molecular dissociation dynamics in chemical physics (Xi-Bin Gu et al., 2001).

Chemical Synthesis and Catalysis

The compound has been employed in various chemical synthesis processes, such as the preparation of heterocyclic compounds through palladium-catalyzed carbonylative reactions. These methodologies are significant for creating complex molecular architectures used in pharmaceuticals and materials science (Jianbin Chen et al., 2014).

Catalytic Applications

A theoretical study suggested its use as a catalyst in acid-catalyzed reactions like acetalization and esterification, highlighting its potential to streamline synthetic processes in organic chemistry (Lada Sekerová et al., 2019).

Coupling Reactions in Green Chemistry

Its role in Suzuki-Miyaura C-C coupling reactions, catalyzed by Pd nanoparticles supported onto COOH-modified graphene, underscores its importance in developing eco-friendly catalytic systems in organic synthesis (Roghayeh Sadeghi Erami et al., 2017).

Synthesis of Biaryls and Benzene Derivatives

It's been used in the synthesis of ethynylated biaryls and asymmetric diethynylated benzene, demonstrating its versatility in the construction of complex aromatic systems, pivotal in material science and pharmaceutical chemistry (H. Hassaneen et al., 2015).

Safety and Hazards

Safety data sheets recommend avoiding contact with skin and eyes, and avoiding inhalation of dust, fume, gas, mist, vapors, or spray. Protective gloves, clothing, and eye/face protection should be worn, and the compound should be used only outdoors or in a well-ventilated area. It is considered hazardous by the 2012 OSHA Hazard Communication Standard.